Cas no 148639-72-9 (2H-1,4-Thiazin-2-one,5,6-dihydro-3-(methylamino)-, oxime)

• Product Name: 2H-1,4-Thiazin-2-one,5,6-dihydro-3-(methylamino)-, oxime
• CAS No: 148639-72-9
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• CID: 100447
• PubChem ID: 136778215
• Update Time: 2025-04-18

2H-1,4-Thiazin-2-one,5,6-dihydro-3-(methylamino)-, oxime Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Thiazin-2-one,5,6-dihydro-3-(methylamino)-, oxime
• N-methyl-6-nitroso-3,4-dihydro-2H-1,4-thiazin-5-amine
• 5,6-DIHYDRO-3-METHYLAMINO-2H-1,4-THIAZIN-2-ONE OXIME
• RANITIDINE IMPURITY G
• Ranitidini Impurity G
• Ranitidine EP impurity G
• 2H-1,4-Thiazin-2-one, 5,6-dihydro-3-(methylamino)-, oxime
• 148639-72-9
• DTXSID90541513
• A899279
• 2-(hydroxyimino)-N-methyl-5,6-dihydro-2H-1,4-thiazin-3-amine
• (NZ)-N-(3-methyliminothiomorpholin-2-ylidene)hydroxylamine
• 3-(Methylamino)-5,6-dihydro-2H-1,4-thiazin-2-one Oxime

• Inchi： 1S/C5H9N3OS/c1-6-4-5(8-9)10-3-2-7-4/h9H,2-3H2,1H3,(H,6,7)/b8-5-
• InChI Key： IFDRXBBBALHODS-YVMONPNESA-N
• SMILES： S1/C(/C(=N/C)/NCC1)=N\O

Computed Properties

• Exact Mass: 159.04700
• Monoisotopic Mass: 159.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 82.28000
• LogP: -0.03470